Cas no 88790-53-8 (Cyclobutanecarboxylic acid, 3-hexyl-)
88790-53-8 structure
Product Name:Cyclobutanecarboxylic acid, 3-hexyl-
CAS No:88790-53-8
MF:C11H20O2
MW:184.275303840637
CID:1930979
PubChem ID:57470556
Update Time:2025-04-21
Cyclobutanecarboxylic acid, 3-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylic acid, 3-hexyl-
- DB-424988
- 88790-53-8
- 3-hexylcyclobutanecarboxylic acid
- SCHEMBL1882459
-
- Inchi: 1S/C11H20O2/c1-2-3-4-5-6-9-7-10(8-9)11(12)13/h9-10H,2-8H2,1H3,(H,12,13)
- InChI Key: RFGRFONKFRQOPL-UHFFFAOYSA-N
- SMILES: OC(C1CC(CCCCCC)C1)=O
Computed Properties
- Exact Mass: 184.146329876Da
- Monoisotopic Mass: 184.146329876Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 37.3Ų
Cyclobutanecarboxylic acid, 3-hexyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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